Cas no 37985-29-8 (1,3,5-trimethyl-2-(prop-2-yn-1-yl)benzene)

• Product Name: 1,3,5-trimethyl-2-(prop-2-yn-1-yl)benzene
• CAS No: 37985-29-8
• MF: C₁₂H₁₄
• MW: 158.239563465118
• CID: 5996566
• PubChem ID: 14906714
• Update Time: 2025-08-05

1,3,5-trimethyl-2-(prop-2-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3,5-trimethyl-2-(2-propyn-1-yl)-
• 1,3,5-trimethyl-2-(prop-2-yn-1-yl)benzene
• 37985-29-8
• EN300-1825174

• Inchi： 1S/C12H14/c1-5-6-12-10(3)7-9(2)8-11(12)4/h1,7-8H,6H2,2-4H3
• InChI Key： CLJBRXXXQHFUMQ-UHFFFAOYSA-N
• SMILES： C1(C)=CC(C)=CC(C)=C1CC#C

Computed Properties

• Exact Mass: 158.109550447g/mol
• Monoisotopic Mass: 158.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.923±0.06 g/cm3(Predicted)
• Boiling Point: 224.9±9.0 °C(Predicted)

Additional information on 1,3,5-trimethyl-2-(prop-2-yn-1-yl)benzene

1,3,5-trimethyl-2-(prop-2-yn-1-yl)benzene: A Comprehensive Overview

1,3,5-trimethyl-2-(prop-2-yn-1-yl)benzene, also known by its CAS number CAS No. 37985-29-8, is a versatile organic compound with a unique structure that has garnered significant attention in various fields of chemistry. This compound is characterized by its benzene ring substituted with three methyl groups at positions 1, 3, and 5, and a propargyl group (propargyl substituent) at position 2. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in both academic research and industrial applications.

The structure of 1,3,5-trimethyl-2-(propargyl)benzene is particularly interesting due to the presence of the propargyl group (-C≡CCH₂), which is known for its reactivity in various organic reactions. This group can participate in cycloaddition reactions, such as the Diels-Alder reaction, making it a useful component in the synthesis of complex molecules. The methyl groups on the benzene ring provide steric bulk and electronic effects that influence the reactivity and stability of the compound.

Recent studies have highlighted the potential of CAS No. 37985-29-8 in materials science. Researchers have explored its use as a precursor for synthesizing novel polymers and materials with tailored properties. For instance, the propargyl group can be utilized in click chemistry to form robust carbon-carbon bonds, enabling the creation of cross-linked polymer networks with enhanced mechanical and thermal stability. These findings underscore the importance of this compound in advancing material innovation.

In addition to its role in materials science, 1,3,5-trimethyl-2-(propargyl)benzene has shown promise in drug discovery. Its unique structure allows for the exploration of various bioactive molecules through substitution and functionalization. Recent research has focused on its potential as a scaffold for designing small-molecule inhibitors targeting specific proteins or enzymes. The ability to modify the substituents on the benzene ring provides chemists with a high degree of flexibility in tailoring the compound's pharmacokinetic and pharmacodynamic properties.

The synthesis of CAS No. 37985-29-8 typically involves multi-step organic reactions. One common approach is Friedel-Crafts alkylation or acylation followed by functionalization of the resulting intermediate to introduce the propargyl group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and enhancing scalability.

From an environmental perspective, researchers have investigated the biodegradation pathways of 1,3,5-trimethyl-2-(propargyl)benzene. Studies suggest that under specific conditions, such as microbial degradation or enzymatic catalysis, this compound can be transformed into less harmful byproducts. These findings are crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, 1,3,5-trimethyl-2-(propargyl)benzene, or CAS No. 37985–29–8, stands out as a multifaceted compound with applications spanning materials science, drug discovery, and organic synthesis. Its unique structure and reactivity continue to inspire innovative research directions. As advancements in synthetic methodologies and material characterization techniques unfold, this compound is poised to play an increasingly significant role in both academic and industrial settings.